Cas no 887833-53-6 ((4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone)

(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone is a chlorinated aromatic compound featuring both piperazine and benzophenone structural motifs. Its molecular design, incorporating dual chloro-substitutions and an amino group, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid aromatic core and polar functional groups contribute to its stability and reactivity, making it suitable for further derivatization in drug discovery. Its well-defined structure allows for precise modifications, facilitating the development of bioactive molecules targeting specific receptors or enzymes. The presence of electron-withdrawing chloro groups may also influence its binding affinity in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its reactive functional groups.
(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone structure
887833-53-6 structure
Product Name:(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone
CAS No:887833-53-6
MF:C17H17Cl2N3O
MW:350.242381811142
CID:6782878
PubChem ID:8022491
Update Time:2025-10-31

(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • VS-10130
    • AKOS005545961
    • BBL030945
    • MCULE-6269882276
    • [4-(2-amino-4-chlorophenyl)piperazin-1-yl]-(4-chlorophenyl)methanone
    • 887833-53-6
    • CS-0357217
    • STK608960
    • (4-(2-amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone
    • [4-(2-amino-4-chlorophenyl)piperazin-1-yl](4-chlorophenyl)methanone
    • 5-CHLORO-2-[4-(4-CHLOROBENZOYL)PIPERAZIN-1-YL]ANILINE
    • (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone
    • Inchi: 1S/C17H17Cl2N3O/c18-13-3-1-12(2-4-13)17(23)22-9-7-21(8-10-22)16-6-5-14(19)11-15(16)20/h1-6,11H,7-10,20H2
    • InChI Key: BZUKOVBNKLJLSP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N)N1CCN(C(C2C=CC(=CC=2)Cl)=O)CC1

Computed Properties

  • Exact Mass: 349.0748676g/mol
  • Monoisotopic Mass: 349.0748676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 49.6Ų

(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1427887-500mg
(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone
887833-53-6 98%
500mg
¥7826.00 2024-04-26

(4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone Related Literature

Additional information on (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone

Introduction to (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone and Its Significance in Modern Chemical Research

Compound with the CAS number 887833-53-6 is a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound, formally known as (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone, represents a fascinating example of how structural modifications can lead to novel biological activities. This introduction aims to explore the compound's chemical properties, its potential applications, and how it fits into the broader context of contemporary research.

The molecular structure of this compound is characterized by a piperazine ring linked to a benzene ring substituted with chlorine atoms. The presence of both amino and chloro groups on the aromatic ring enhances its reactivity, making it a valuable scaffold for further derivatization. This structural motif is not only synthetically accessible but also biologically relevant, as piperazine derivatives are known for their pharmacological properties.

In recent years, there has been growing interest in developing new therapeutic agents that target neurological disorders. Piperazine-based compounds have shown promise in this area due to their ability to interact with various neurotransmitter receptors. Specifically, the combination of an amino group and a chloro-substituted benzene ring in (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone suggests potential activity as an agonist or antagonist for receptors such as serotonin or dopamine.

One of the most compelling aspects of this compound is its potential application in the development of drugs for mental health disorders. The piperazine moiety is a well-known pharmacophore in antipsychotic and antidepressant medications. By incorporating this group into a molecule like (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone, researchers can leverage its known biological activity while exploring new derivatives that might offer improved efficacy or reduced side effects.

The chloro substituents on the benzene ring add another layer of complexity to the compound's behavior. Chlorine atoms are often used in drug design to enhance metabolic stability and binding affinity. In this context, the chloro groups in (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone could play a crucial role in determining its pharmacokinetic profile, making it more suitable for clinical use.

Recent studies have begun to explore the synthetic pathways for producing derivatives of this compound. The availability of CAS no 887833-53-6 provides researchers with a starting point for further chemical modifications. Techniques such as nucleophilic aromatic substitution and transition metal-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or alter the connectivity of the existing structure.

The versatility of this molecular scaffold also makes it attractive for studying structure-activity relationships (SAR). By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design more potent and selective drugs.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. The ability to modify its structure allows scientists to probe various biological pathways and understand how different molecules interact with biological targets. This kind of research is crucial for developing new drug discovery strategies and understanding disease mechanisms at a molecular level.

The synthesis and characterization of (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone have also contributed to advancements in synthetic chemistry techniques. The development of efficient methods for constructing complex molecules like this one has broader implications for drug discovery, as it enables the rapid creation of large libraries of compounds for screening.

The future directions for research on this compound are multifaceted. On one hand, there is interest in developing new derivatives with enhanced pharmacological properties. On the other hand, there is also a push to understand how changes in structure affect interactions with biological targets at a molecular level. This dual approach can lead to more informed drug design and potentially faster development cycles.

In conclusion, compound CAS no 887833-53-6, specifically identified as (4-(2-Amino-4-chlorophenyl)piperazin-1-yl)(4-chlorophenyl)methanone, represents an exciting opportunity for both synthetic chemists and biologists. Its unique structural features make it a valuable tool for exploring new therapeutic agents and understanding complex biological systems. As research continues to evolve, it is likely that this compound will play an increasingly important role in advancing our understanding of medicine and biology.

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